Cas no 113561-29-8 (L-Glutamine,N2-(3,4-dihydro-2H-pyrrol-5-yl)-)

• Product Name: L-Glutamine,N2-(3,4-dihydro-2H-pyrrol-5-yl)-
• CAS No: 113561-29-8
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 183489
• PubChem ID: 3087205
• Update Time: 2025-04-19

L-Glutamine,N2-(3,4-dihydro-2H-pyrrol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• L-Glutamine,N2-(3,4-dihydro-2H-pyrrol-5-yl)-
• (2S)-5-amino-2-(3,4-dihydro-2H-pyrrol-5-ylamino)-5-oxopentanoic acid
• DTXSID50150468
• 113561-29-8
• L-Glutamine, N(sup 2)-(3,4-dihydro-2H-pyrrol-5-yl)-
• N-(Pyrrolidinylidene-2)glutamine
• BRN 5550973
• N(sup 2)-(3,4-Dihydro-2H-pyrrol-5-yl)-L-glutamine

• Inchi： 1S/C9H15N3O3/c10-7(13)4-3-6(9(14)15)12-8-2-1-5-11-8/h6H,1-5H2,(H2,10,13)(H,11,12)(H,14,15)/t6-/m0/s1
• InChI Key： NOGDSGMXMLEQES-LURJTMIESA-N
• SMILES： OC([C@H](CCC(N)=O)NC1CCCN=1)=O

Computed Properties

• Exact Mass: 213.11145
• Monoisotopic Mass: 213.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.45
• Boiling Point: 592.2°Cat760mmHg
• Flash Point: 311.9°C
• Refractive Index: 1.625
• PSA: 104.78